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Compound of Interest

Compound Name: Glycine hydrochloride

Cat. No.: B047027 Get Quote

Proper handling and disposal of glycine hydrochloride are critical for ensuring laboratory

safety and environmental protection. As a hazardous substance, it necessitates adherence to

strict protocols.[1][2] This guide provides detailed, step-by-step procedures for its safe

management and disposal.

Immediate Safety and Handling
Before handling glycine hydrochloride for any purpose, including disposal, ensure all safety

measures are in place.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-

resistant gloves, a lab coat or protective clothing, and safety glasses or goggles.[2][3][4][5] A

face shield may be necessary for larger quantities or when there is a risk of splashing.

Ventilation: Handle the chemical in a well-ventilated area, such as a chemical fume hood, to

avoid inhalation of dust or aerosols.[1][3]

Avoid Contact: Prevent direct contact with skin and eyes. Glycine hydrochloride can cause

severe skin burns and serious eye damage.[2][4][5]

Dust Prevention: Avoid generating dust, as it can form explosive mixtures with air.[1]

**Step-by-Step Disposal Procedure
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Disposal of glycine hydrochloride must comply with all local, state, and federal regulations.[1]

It is regulated as a hazardous waste and must not be disposed of in regular trash or poured

down the drain.[1][3][6][7][8]

Step 1: Waste Characterization and Segregation

Treat all glycine hydrochloride waste, including unused product, contaminated materials,

and spill cleanup debris, as hazardous waste.

Do not mix glycine hydrochloride waste with other chemical waste unless you have

confirmed they are compatible. Keep it segregated from incompatible materials such as

strong oxidizing agents.[1]

Step 2: Select an Appropriate Waste Container

Use a container made of compatible material (e.g., polyethylene or polypropylene) that is in

good condition and free of leaks.[1][9]

The container must have a secure, tightly sealing lid to prevent spills and leaks.[9]

For liquid waste, ensure the container is designed for liquids.[7]

Step 3: Proper Labeling

Label the waste container clearly as soon as waste is added.[10]

The label must include the words "Hazardous Waste".[6]

Specify the full chemical name: "Glycine Hydrochloride". Do not use abbreviations or

chemical formulas.[6]

List the quantity or concentration of the waste.

Include the date of waste generation and the contact information for the responsible Principal

Investigator.[6]

Step 4: Safe Storage
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Store the sealed and labeled waste container in a cool, dry, and well-ventilated area

designated for hazardous waste.[1]

Ensure the storage area has secondary containment to control any potential leaks.[10]

Store it away from incompatible materials and foodstuffs.[1]

Step 5: Arrange for Professional Disposal

Contact your institution's Environmental Health and Safety (EHS) office or a licensed

hazardous waste disposal company to arrange for collection.[3][6]

Follow their specific procedures for waste pickup requests. Most institutions have a

dedicated program for collecting hazardous waste directly from laboratories.[6][10]

**Spill and Emergency Procedures
In the event of a spill, act quickly and safely to contain and clean the area.

Alert Personnel: Immediately notify others in the vicinity.[1]

Evacuate (if necessary): For large or unmanageable spills, evacuate the area and contact

your institution's emergency services.

Secure the Area: Ensure adequate ventilation and remove all ignition sources.[1]

Containment: Prevent the spill from entering drains or water courses.[1][4]

Cleanup:

Solid Spills: Carefully sweep or shovel the material into a suitable, closed container for

disposal without creating dust.[3][8]

Liquid Spills: Use a non-combustible absorbent material like sand, vermiculite, or earth to

collect the spill. Place the contaminated absorbent into a sealed container for disposal.[4]

Decontamination: Clean the spill area thoroughly.
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Disposal: Label the container with the spill cleanup debris as hazardous waste and manage

it according to the disposal procedures outlined above.

Quantitative Data Summary
The following table summarizes key quantitative data for glycine hydrochloride relevant to

safety and disposal.

Property Value Notes

pH 1.0 - 2.0

For a 100 g/L aqueous

solution.[2] This high acidity

classifies it as corrosive.

UN Number UN3261

Designated for "Corrosive

solid, acidic, organic, n.o.s.".[2]

[11]

Hazard Class 8 Corrosive substances.[11]

Packing Group II
Indicates a substance with

medium danger.[2][11]

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of glycine
hydrochloride waste.
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Caption: Workflow for Glycine Hydrochloride Disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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